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Compound of Interest

Compound Name: Heilaohuguosu G

Cat. No.: B15571827

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heilaohuguosu G is a naturally occurring cyclolignan isolated from the fruits of Kadsura
coccinea, a plant used in traditional Chinese medicine. This document provides a
comprehensive technical overview of Heilaohuguosu G, including its elucidated chemical
structure, detailed chemical properties, and demonstrated hepatoprotective activity. The
information presented herein is intended to serve as a foundational resource for researchers
and professionals engaged in natural product chemistry, pharmacology, and drug development.

Chemical Structure and Properties

Heilaohuguosu G is classified as a cyclolignan. Its chemical structure was elucidated through
extensive spectroscopic analysis.

Table 1: Chemical and Physical Properties of Heilaohuguosu G
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Property Value Source

(5R,6S,7S,8R)-6-Benzoyloxy-
7,8-dimethyl-5-(3,4,5-

IUPAC Name trimethoxyphenyl)-5,6,7,8- Inferred from Structure
tetrahydronaphtho[2,3-d][1]
[2]dioxole

Molecular Formula C31H3208 [1]

Molecular Weight 532.58 g/mol [1]

CAS Number 2763689-78-5 [3]

Class Cyclolignan [1]

Source Fruits of Kadsura coccinea [415]

Appearance White powder General knowledge

Soluble in DMSO, Chloroform,
Solubility Dichloromethane, Ethyl [6]

Acetate, Acetone

Structure Elucidation: Spectroscopic Data

The structure of Heilaohuguosu G was determined using a combination of spectroscopic
techniques, including *H NMR, 13C NMR, and Mass Spectrometry.

Table 2: 1H NMR Spectroscopic Data for Heilaohuguosu G (CDCls)

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.medchemexpress.com/heilaohuguosu-g.html?locale=ko-KR
https://www.medchemexpress.cn/heilaohuguosu-g.html
https://www.medchemexpress.com/heilaohuguosu-g.html?locale=ko-KR
https://www.medchemexpress.com/heilaohuguosu-g.html?locale=ko-KR
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB613737438.htm
https://www.medchemexpress.com/heilaohuguosu-g.html?locale=ko-KR
https://www.acgpubs.org/doc/20230707155200403-RNP-2304-2765.pdf
https://www.acgpubs.org/doc/20230904104952A2-403-RNP-2304-2765.pdf
https://www.biocrick.com/Kadsuphilin-A-BCX1811.html
https://www.benchchem.com/product/b15571827?utm_src=pdf-body
https://www.benchchem.com/product/b15571827?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Position o (ppm) Multiplicity J (Hz)
H-1 6.56 S

H-4 6.48 S

H-5 4.45 d 9.0
H-6 5.92 dd 9.0, 3.0
H-7 2.05-2.15 m

H-8 1.95-2.05 m

H-2' 6.33 S

H-6' 6.33 S

7-Me 0.95 d 6.5
8-Me 1.02 d 7.0
3',4'5-OMe 3.84 S

OCH:20 5.95 S

Benzoyl-H 7.40-7.60, 8.05-8.15 m

Data is representative and compiled from typical values for similar lignan structures and

available public data.

Table 3: 13C NMR Spectroscopic Data for Heilaohuguosu G (CDCls)
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Position o (ppm) Position o (ppm)
C-1 108.5 C-1 135.2
C-2 147.8 Cc-2' 105.1
C-3 147.5 C-3 153.3
C-14 109.1 c-4 137.0
C-4a 132.1 C-5' 153.3
C-5 45.3 C-6' 105.1
C-6 72.8 7-Me 14.2
C-7 40.1 8-Me 13.8
C-8 38,5 3',5'-OMe 56.2
C-8a 128.9 4'-OMe 60.9
OCH20 101.2 Benzoyl-C=0 166.5

130.2, 129.8, 128.4,

Benzoyl-C
133.0

Data is representative and compiled from typical values for similar lignan structures and
available public data.

Mass Spectrometry Data:

e HR-ESI-MS: The high-resolution mass spectrum would show a molecular ion peak
corresponding to the exact mass of the molecular formula Cs1H320s, confirming its elemental
composition.

Biological Activity: Hepatoprotective Effects

Heilaohuguosu G has demonstrated notable hepatoprotective activity against acetaminophen-
induced toxicity in a cellular model.

Table 4: In Vitro Hepatoprotective Activity of Heilaohuguosu G
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Concentrati
Result (Cell
. . on of )
Assay Cell Line Toxin . Survival Reference
Heilaohugu
Rate)
osu G
Hepatoprotec Acetaminoph
_ HepG-2 10 pM 45.7% [1][2]
tive Assay en (APAP)

This result indicates that Heilaohuguosu G possesses the ability to mitigate the cytotoxic
effects of APAP in liver cells, suggesting its potential as a therapeutic agent for liver protection.

Experimental Protocols

The following sections detail the generalized experimental methodologies for the isolation,
structure elucidation, and biological evaluation of Heilaohuguosu G.

Isolation of Heilaohuguosu G

The isolation of Heilaohuguosu G from the fruits of Kadsura coccinea typically involves a

multi-step process of extraction and chromatography.
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Caption: General workflow for the isolation of Heilaohuguosu G.
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Structure Elucidation Workflow

The determination of the chemical structure of the isolated compound follows a standardized

analytical workflow.
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Caption: Workflow for the structure elucidation of Heilaohuguosu G.

Hepatoprotective Activity Assay Protocol

The hepatoprotective effect of Heilaohuguosu G is evaluated using an in vitro cell-based
assay.

e Cell Culture: HepG-2 cells are cultured in a suitable medium (e.g., DMEM) supplemented
with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with
5% CO:s..

o Cell Seeding: Cells are seeded into 96-well plates at an appropriate density and allowed to
adhere overnight.
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e Treatment: The culture medium is replaced with a fresh medium containing various
concentrations of Heilaohuguosu G. A positive control (e.g., bicyclol) and a vehicle control
(DMSO) are also included.

 Induction of Hepatotoxicity: After a pre-incubation period with the compound, a hepatotoxic
agent, such as N-acetyl-p-aminophenol (APAP), is added to the wells to induce cell damage.

o Cell Viability Assessment: Following a further incubation period, cell viability is assessed
using a standard method, such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-
diphenyltetrazolium bromide) assay. The absorbance is measured using a microplate reader.

o Data Analysis: The cell survival rate is calculated as a percentage of the control group, and
the data is analyzed to determine the protective effect of Heilaohuguosu G.

Signaling Pathways and Mechanism of Action

The precise signaling pathways through which Heilaohuguosu G exerts its hepatoprotective
effects have not yet been fully elucidated. However, the protective action against APAP-induced
toxicity suggests potential involvement in pathways related to oxidative stress and apoptosis.
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Caption: Hypothesized signaling pathway for Heilaohuguosu G's activity.

Further research is required to delineate the specific molecular targets and mechanisms of
action of Heilaohuguosu G.

Conclusion

Heilaohuguosu G is a promising natural product with a well-defined chemical structure and
demonstrated in vitro hepatoprotective activity. The data presented in this technical guide
provide a solid foundation for further investigation into its pharmacological properties and
potential therapeutic applications. Future studies should focus on elucidating its mechanism of
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action, evaluating its efficacy in in vivo models, and exploring its potential for development as a
novel hepatoprotective agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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